Cas no 34294-05-8 (Methylenediboviquinone-3,3)

• Product Name: Methylenediboviquinone-3,3
• CAS No: 34294-05-8
• MF: C₄₃O₈
• MW: 644.455310821533
• CID: 2013811
• Update Time: 2025-04-21

Methylenediboviquinone-3,3 Chemical and Physical Properties

Names and Identifiers

• Methylenediboviquinone-3,3

• Inchi： 1S/C43O8/c1-26(2)13-9-15-28(5)17-11-19-30(7)21-23-32-36(44)40(48)34(41(49)37(32)45)25-35-42(50)38(46)33(39(47)43(35)51)24-22-31(8)20-12-18-29(6)16-10-14-27(3)4
• InChI Key： CKTSASVUFIEAIO-UHFFFAOYSA-N
• SMILES： [C]/C(=[C]/[C][C]C(=[C][C][C]C(=[C][C]C1C(=O)C([O])=C([C]C2C(=O)C([O])=C([C][C]=C([C][C][C]=C([C][C]/[C]=C(\[C])/[C])[C])[C])C(=O)C=2[O])C(=O)C=1[O])[C])[C])/[C] |^1:0,2,6,10,16,23,26,30,34,36,37,38,39,43,47,48,49,50,^4:3,4,7,8,11,18,25,28,29,32,33|

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 51
• XLogP3: 11.113